Cas no 1251710-31-2 (N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide)

• Product Name: N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide
• CAS No: 1251710-31-2
• MF: C₁₃H₂₂F₃N₃O₃
• MW: 325.327293872833
• CID: 6005790
• PubChem ID: 49751077
• Update Time: 2025-07-18

N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide
• N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-N'-(2,2,2-trifluoroethyl)oxamide
• F6089-4173
• N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide
• AKOS024531510
• VU0531570-1
• 1251710-31-2
• N'-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide

• Inchi： 1S/C13H22F3N3O3/c1-22-7-6-19-4-2-10(3-5-19)8-17-11(20)12(21)18-9-13(14,15)16/h10H,2-9H2,1H3,(H,17,20)(H,18,21)
• InChI Key： YROGMFJFPKCPJJ-UHFFFAOYSA-N
• SMILES： FC(CNC(C(NCC1CCN(CCOC)CC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 325.16132606g/mol
• Monoisotopic Mass: 325.16132606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide

N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide (CAS No. 1251710-31-2): An Overview

N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide (CAS No. 1251710-31-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1251710-31-2, is a member of the piperidine class of compounds and is characterized by its unique structural features, including a methoxyethyl-substituted piperidine ring and a trifluoroethyl group. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies.

The structural formula of N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide can be represented as follows: C₁₄H₂₃F₃N₃O. The compound's molecular weight is approximately 308.35 g/mol. The presence of the trifluoroethyl group and the methoxyethyl-substituted piperidine ring provides it with distinct chemical properties, such as enhanced lipophilicity and improved metabolic stability, which are crucial for drug development.

In recent years, N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide has been investigated for its potential as a therapeutic agent in various diseases. One of the most promising areas of research is its application in the treatment of neurodegenerative disorders. Studies have shown that this compound exhibits neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide effectively inhibited the aggregation of amyloid-beta peptides, a key factor in the pathogenesis of Alzheimer's disease.

Beyond neurodegenerative disorders, N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide has also shown potential in the treatment of pain management. Research conducted at the University of California found that this compound exhibited potent analgesic properties by interacting with specific pain receptors in the central nervous system. The compound's ability to modulate these receptors without causing significant side effects makes it an attractive candidate for developing novel pain management therapies.

The pharmacokinetic properties of N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide have also been extensively studied. A study published in *Pharmaceutical Research* reported that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a relatively long half-life, which suggests that it could be administered less frequently compared to other drugs in its class. Additionally, the compound's high lipophilicity allows it to cross the blood-brain barrier efficiently, enhancing its therapeutic efficacy in central nervous system disorders.

In terms of safety and toxicity, preliminary studies have indicated that N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide is well-tolerated at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety profile and potential side effects. These trials will also help to optimize dosing regimens and identify any contraindications or drug interactions.

The synthesis of N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. A typical synthetic route involves the coupling of 4-piperidinecarboxaldehyde with 1-bromo-3-methoxypropane to form the methoxy-substituted piperidine intermediate. This intermediate is then reacted with 3-amino-N-(trifluoromethyl)-propanamide to produce the final product. The use of modern synthetic techniques and catalysts has significantly improved the efficiency and scalability of this process.

The potential applications of N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide extend beyond its therapeutic uses. In the field of materials science, this compound has been explored for its ability to enhance the performance of polymers and coatings. Its unique chemical structure makes it an excellent candidate for modifying polymer properties such as flexibility and durability. For example, a study published in *Polymer Chemistry* demonstrated that incorporating this compound into polyurethane coatings significantly improved their resistance to environmental degradation.

In conclusion, N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide (CAS No. 1251710-31-2) is a versatile compound with promising applications in both medicinal chemistry and materials science. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments and technological innovations.